Cas no 2172531-96-1 ((2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride)

• Product Name: (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride
• CAS No: 2172531-96-1
• MF: C₉H₁₀BrFO₄S
• MW: 313.140704631805
• CID: 6560494
• PubChem ID: 165505572
• Update Time: 2025-11-06

(2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride
• 2172531-96-1
• EN300-1450972

• Inchi： 1S/C9H10BrFO4S/c1-14-8-3-6(5-16(11,12)13)7(10)4-9(8)15-2/h3-4H,5H2,1-2H3
• InChI Key： RDQYXWXUZAUYHN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CS(=O)(=O)F)OC)OC

Computed Properties

• Exact Mass: 311.94672g/mol
• Monoisotopic Mass: 311.94672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Additional information on (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride

Comprehensive Overview of (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2172531-96-1)

(2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2172531-96-1) is a specialized organosulfur compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique bromo-dimethoxyphenyl and methanesulfonyl fluoride functional groups, serves as a versatile building block in the synthesis of complex molecules. Its molecular structure, C9H10BrFO4S, highlights its potential for diverse applications, particularly in enzyme inhibition studies and proteomics research.

The growing interest in (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride is closely tied to its role as a covalent inhibitor. Researchers are increasingly exploring its utility in targeting serine hydrolases, a class of enzymes implicated in numerous biological processes. This aligns with current trends in drug discovery, where covalent inhibitors are gaining traction due to their high selectivity and prolonged therapeutic effects. The compound's sulfonyl fluoride moiety is particularly noteworthy, as it reacts selectively with active-site residues, making it invaluable for activity-based protein profiling (ABPP).

In the context of synthetic chemistry, CAS No. 2172531-96-1 is often employed as an intermediate in the preparation of more complex pharmaceutical agents. Its bromo and dimethoxy substituents provide multiple sites for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability is crucial in modern drug development pipelines, where rapid iteration and optimization of lead compounds are essential.

Another area where (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride shines is in chemical biology. The compound's ability to form stable adducts with target proteins makes it a powerful tool for mechanistic studies. Recent publications have highlighted its use in identifying novel enzyme targets and elucidating metabolic pathways, addressing key questions in disease mechanisms and therapeutic intervention. This has led to a surge in searches for "sulfonyl fluoride probes" and "covalent enzyme inhibitors," reflecting the compound's relevance in cutting-edge research.

From a safety and handling perspective, CAS No. 2172531-96-1 requires standard laboratory precautions. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during its use. This aligns with broader industry trends emphasizing sustainable laboratory practices and green chemistry, topics frequently searched by professionals seeking to minimize environmental impact.

The commercial availability of (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride has also expanded, with suppliers offering it in various quantities to accommodate both academic research and industrial-scale applications. Pricing and purity data are commonly searched terms, underscoring the need for reliable sources of high-quality reagents. Additionally, the compound's storage stability and solubility profiles are frequently discussed in technical forums, highlighting practical considerations for end-users.

Looking ahead, the potential applications of CAS No. 2172531-96-1 continue to evolve. Emerging research areas such as targeted protein degradation and chemical proteomics are likely to drive further demand for this compound. Its compatibility with click chemistry approaches and bioorthogonal reactions positions it as a valuable asset in multidisciplinary research efforts. These developments resonate with current search trends focusing on "next-generation chemical tools" and "precision medicine technologies."

In summary, (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl fluoride represents a fascinating intersection of chemical synthesis and biological exploration. Its unique properties address multiple contemporary challenges in life sciences, from basic research to translational medicine. As the scientific community continues to uncover new dimensions of its utility, this compound is poised to remain at the forefront of innovative research solutions.